Cas no 1858256-03-7 (1-[3-(3,4,5-Trimethoxyphenyl)-1,2,4-thiadiazol-5-yl]piperazine)

• Product Name: 1-[3-(3,4,5-Trimethoxyphenyl)-1,2,4-thiadiazol-5-yl]piperazine
• CAS No: 1858256-03-7
• MF: C₁₅H₂₀N₄O₃S
• MW: 336.409301757813
• MDL: MFCD28156552
• CID: 5192067
• Update Time: 2026-03-05

1-[3-(3,4,5-Trimethoxyphenyl)-1,2,4-thiadiazol-5-yl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-[3-(3,4,5-Trimethoxyphenyl)-1,2,4-thiadiazol-5-yl]piperazine

• MDL： MFCD28156552
• Inchi： 1S/C15H20N4O3S/c1-20-11-8-10(9-12(21-2)13(11)22-3)14-17-15(23-18-14)19-6-4-16-5-7-19/h8-9,16H,4-7H2,1-3H3
• InChI Key： GLCMGVHYNFDSRP-UHFFFAOYSA-N
• SMILES： S1C(=NC(C2C=C(C(=C(C=2)OC)OC)OC)=N1)N1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 359
• XLogP3: 2.1
• Topological Polar Surface Area: 97

Additional information on 1-[3-(3,4,5-Trimethoxyphenyl)-1,2,4-thiadiazol-5-yl]piperazine

Introduction to 1-[3-(3,4,5-Trimethoxyphenyl)-1,2,4-thiadiazol-5-yl]piperazine (CAS No. 1858256-03-7)

1-[3-(3,4,5-Trimethoxyphenyl)-1,2,4-thiadiazol-5-yl]piperazine is a significant compound in the field of pharmaceutical chemistry, known for its potential applications in drug discovery and development. This compound, identified by the CAS number 1858256-03-7, has garnered attention due to its unique structural properties and its promising role in various biochemical pathways. The combination of a piperazine moiety with a thiadiazole ring substituted with a trimethoxyphenyl group makes it a versatile scaffold for medicinal chemistry.

The piperazine moiety is a common pharmacophore in many pharmaceuticals, known for its ability to interact with biological targets such as receptors and enzymes. Its structural flexibility allows for the development of compounds with enhanced binding affinity and selectivity. In contrast, the thiadiazole ring is another pharmacophore that has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The presence of the trimethoxyphenyl group further modulates the electronic and steric properties of the molecule, influencing its biological activity.

In recent years, there has been a growing interest in thiadiazole-piperazine hybrids due to their potential therapeutic applications. These hybrids often exhibit improved pharmacokinetic profiles and reduced toxicity compared to their parent compounds. For instance, studies have shown that derivatives of this class can inhibit the activity of enzymes involved in cancer progression and inflammation. The structural features of 1-[3-(3,4,5-Trimethoxyphenyl)-1,2,4-thiadiazol-5-yl]piperazine make it an attractive candidate for further investigation in these areas.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. The key steps typically include the formation of the thiadiazole ring followed by its coupling with the piperazine moiety. The trimethoxyphenyl group is introduced during later stages of synthesis to ensure proper regioselectivity and functionality. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to enhance the efficiency of these synthetic steps.

The biological activity of 1-[3-(3,4,5-Trimethoxyphenyl)-1,2,4-thiadiazol-5-yl]piperazine has been explored in several preclinical studies. These studies have demonstrated its potential as an inhibitor of various enzymes and receptors relevant to human diseases. For example, it has shown promise in inhibiting kinases that are overexpressed in certain types of cancer. Additionally, its ability to modulate neurotransmitter receptors makes it a candidate for treating neurological disorders.

The pharmacological properties of this compound are influenced by its solubility and bioavailability. The presence of polar functional groups such as hydroxyls and amines enhances its solubility in water-based environments, which is crucial for drug delivery systems. Furthermore, computational studies have been conducted to predict the binding interactions between this compound and its target proteins. These studies provide valuable insights into optimizing the structure for improved efficacy and reduced side effects.

In conclusion, 1-[3-(3,4,5-Trimethoxyphenyl)-1,2,4-thiadiazol-5-yl]piperazine (CAS No. 1858256-03-7) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activity make it an attractive scaffold for developing new drugs targeting various diseases. Further research is warranted to fully elucidate its therapeutic potential and optimize its pharmacological properties.